Oxacyclohexadecan-2-one
Oxacyclohexadecan-2-one
ω-Pentadecalactone is a macrocyclic lactone that can be used as a flavoring agent and fragrance ingredient due to its musk flavor/odor. It occurs naturally in angelica root oil.
Pentadecanolide is one of the major components, isolated from the root of Angelica archangelica L., species. It is a synthetic musk, which exists as a widespread contaminant in the environment.
Pentadecanolide (PDL) is a 16-membered ring lactone. Its anionic polymerization by employing potassium alkoxides as initiator has been reported. It has been reported as a potential selective inhibitors of rat liver cyclic AMP-dependent protein kinase (cAK) [IC50 value = 20μM]. Synthesis of PDL in overall yield of 60%, using 2-nitrocyclododecanone as starting reagent, has been described.
Exaltolide, also known as thibetolide or 2-pentadecalone, belongs to the class of organic compounds known as macrolides and analogues. These are organic compounds containing a lactone ring of at least twelve members. Exaltolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, exaltolide is primarily located in the membrane (predicted from logP). Exaltolide is an animal, fruity, and musky tasting compound that can be found in fats and oils, green vegetables, and herbs and spices. This makes exaltolide a potential biomarker for the consumption of these food products.
Pentadecanolide is one of the major components, isolated from the root of Angelica archangelica L., species. It is a synthetic musk, which exists as a widespread contaminant in the environment.
Pentadecanolide (PDL) is a 16-membered ring lactone. Its anionic polymerization by employing potassium alkoxides as initiator has been reported. It has been reported as a potential selective inhibitors of rat liver cyclic AMP-dependent protein kinase (cAK) [IC50 value = 20μM]. Synthesis of PDL in overall yield of 60%, using 2-nitrocyclododecanone as starting reagent, has been described.
Exaltolide, also known as thibetolide or 2-pentadecalone, belongs to the class of organic compounds known as macrolides and analogues. These are organic compounds containing a lactone ring of at least twelve members. Exaltolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, exaltolide is primarily located in the membrane (predicted from logP). Exaltolide is an animal, fruity, and musky tasting compound that can be found in fats and oils, green vegetables, and herbs and spices. This makes exaltolide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
106-02-5
VCID:
VC21209376
InChI:
InChI=1S/C15H28O2/c16-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-17-15/h1-14H2
SMILES:
C1CCCCCCCOC(=O)CCCCCC1
Molecular Formula:
C15H28O2
Molecular Weight:
240.38 g/mol
Oxacyclohexadecan-2-one
CAS No.: 106-02-5
Cat. No.: VC21209376
Molecular Formula: C15H28O2
Molecular Weight: 240.38 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | ω-Pentadecalactone is a macrocyclic lactone that can be used as a flavoring agent and fragrance ingredient due to its musk flavor/odor. It occurs naturally in angelica root oil. Pentadecanolide is one of the major components, isolated from the root of Angelica archangelica L., species. It is a synthetic musk, which exists as a widespread contaminant in the environment. Pentadecanolide (PDL) is a 16-membered ring lactone. Its anionic polymerization by employing potassium alkoxides as initiator has been reported. It has been reported as a potential selective inhibitors of rat liver cyclic AMP-dependent protein kinase (cAK) [IC50 value = 20μM]. Synthesis of PDL in overall yield of 60%, using 2-nitrocyclododecanone as starting reagent, has been described. Exaltolide, also known as thibetolide or 2-pentadecalone, belongs to the class of organic compounds known as macrolides and analogues. These are organic compounds containing a lactone ring of at least twelve members. Exaltolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, exaltolide is primarily located in the membrane (predicted from logP). Exaltolide is an animal, fruity, and musky tasting compound that can be found in fats and oils, green vegetables, and herbs and spices. This makes exaltolide a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 106-02-5 |
| Molecular Formula | C15H28O2 |
| Molecular Weight | 240.38 g/mol |
| IUPAC Name | oxacyclohexadecan-2-one |
| Standard InChI | InChI=1S/C15H28O2/c16-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-17-15/h1-14H2 |
| Standard InChI Key | FKUPPRZPSYCDRS-UHFFFAOYSA-N |
| SMILES | C1CCCCCCCOC(=O)CCCCCC1 |
| Canonical SMILES | C1CCCCCCCOC(=O)CCCCCC1 |
| Melting Point | 32.0 °C Mp 52-53 ° 52-53°C |
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